ethyl 3-[(3,4-dichlorophenyl)sulfonyl]propanoate

• IUPAC Name: ethyl 3-(3,4-dichlorophenyl)sulfonylpropanoate
• InChI: InChI=1S/C11H12Cl2O4S/c1-2-17-11(14)5-6-18(15,16)8-3-4-9(12)10(13)7-8/h3-4,7H,2,5-6H2,1H3
• InChI Key: PYEOUYLATQLZLR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCS(=O)(=O)C1=CC(=C(C=C1)Cl)Cl
• Molecular Formula: C11H12Cl2O4S
• Molecular Weight: 311.2 g/mol

Description

Ethyl 3-[(3,4-dichlorophenyl)sulfonyl]propanoate is a chemical compound that has been widely used in scientific research for its unique properties. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 353.21 g/mol.

Mechanism of Action

The mechanism of action of Ethyl 3-[(3,4-dichlorophenyl)sulfonyl]propanoate involves the inhibition of enzymes that contain a serine residue in their active site. The compound reacts with the serine residue, forming a covalent bond and irreversibly inhibiting the enzyme. This mechanism has been used to study the activity of various enzymes, including esterases, lipases, and proteases.
Biochemical and Physiological Effects:
Ethyl 3-[(3,4-dichlorophenyl)sulfonyl]propanoate has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro, and it has also been shown to have anti-inflammatory properties. The compound has been used to study the metabolism of drugs and other xenobiotics in vivo, as well as to investigate the role of enzymes in various physiological processes.

Advantages and Limitations for Lab Experiments

The main advantage of using Ethyl 3-[(3,4-dichlorophenyl)sulfonyl]propanoate in lab experiments is its specificity for enzymes that contain a serine residue in their active site. This allows for the selective inhibition of these enzymes, which can be useful for studying their activity in vitro and in vivo. However, the compound has some limitations, including its potential toxicity and its irreversible inhibition of enzymes, which can make it difficult to study the kinetics of enzyme activity.

Future Directions

There are several future directions for research on Ethyl 3-[(3,4-dichlorophenyl)sulfonyl]propanoate. One area of interest is the development of new analogs of the compound that have improved specificity and potency for certain enzymes. Another area of research is the investigation of the compound's potential as a therapeutic agent for the treatment of cancer and other diseases. Additionally, the compound can be used to study the role of enzymes in various physiological processes, such as lipid metabolism and inflammation.

Scientific Research Applications

Ethyl 3-[(3,4-dichlorophenyl)sulfonyl]propanoate has been extensively used in scientific research as a tool for studying various biological processes. It has been used as a substrate for enzymes such as esterases and lipases, which catalyze the hydrolysis of the ester bond in the molecule. It has also been used as a precursor for the synthesis of other compounds, such as sulfonamides and sulfones.